Cas no 2138003-17-3 (8-Bromo-2-tert-butyl-3-hydrazinylquinoline)

• Product Name: 8-Bromo-2-tert-butyl-3-hydrazinylquinoline
• CAS No: 2138003-17-3
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 6388789
• PubChem ID: 165488956
• Update Time: 2025-05-19

8-Bromo-2-tert-butyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-801655
• 2138003-17-3
• 8-bromo-2-tert-butyl-3-hydrazinylquinoline
• 8-Bromo-2-tert-butyl-3-hydrazinylquinoline

• Inchi： 1S/C13H16BrN3/c1-13(2,3)12-10(17-15)7-8-5-4-6-9(14)11(8)16-12/h4-7,17H,15H2,1-3H3
• InChI Key： RHHGQHJDLIFSHM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(C(C(C)(C)C)=NC=21)NN

Computed Properties

• Exact Mass: 293.05276g/mol
• Monoisotopic Mass: 293.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 8-Bromo-2-tert-butyl-3-hydrazinylquinoline

8-Bromo-2-tert-butyl-3-hydrazinylquinoline: A Comprehensive Overview

8-Bromo-2-tert-butyl-3-hydrazinylquinoline, a compound with the CAS number 2138003-17-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the broader class of quinoline derivatives, which are known for their versatile applications in drug design, catalysis, and electronic materials. The structure of 8-Bromo-2-tert-butyl-3-hydrazinylquinoline is characterized by a quinoline ring system with substituents at positions 2, 3, and 8. The presence of a bromine atom at position 8, a tert-butyl group at position 2, and a hydrazine moiety at position 3 imparts unique electronic and steric properties to this molecule.

The synthesis of 8-Bromo-2-tert-butyl-3-hydrazinylquinoline typically involves multi-step organic reactions, often employing strategies such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

In terms of applications, 8-Bromo-2-tert-butyl-3-hydrazinylquinoline has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for the development of anti-cancer agents. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapeutic agent. Additionally, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis makes it a valuable tool in drug discovery efforts.

Beyond its role in pharmaceuticals, 8-Bromo-2-tert-butyl-3-hydrazinylquinoline has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, where it has shown improved charge transport characteristics compared to traditional materials.

The hydrazine group present in 8-Bromo-2-tert-butyl-3-hydrazinylquinoline also lends itself to further functionalization. Chemists have explored the use of this group for post-synthetic modifications, such as forming hydrazones or imines with various carbonyl compounds. These modifications can enhance the compound's solubility, stability, or bioavailability, depending on the desired application.

In terms of stability and reactivity, 8-Bromo-2-tert-butyl-3-hydrazinylquinoline exhibits moderate thermal stability under standard conditions. However, its reactivity can be influenced by factors such as pH and the presence of oxidizing agents. Recent studies have highlighted its susceptibility to oxidative degradation under certain conditions, which may limit its use in some applications unless appropriate stabilizing agents are employed.

The bromine atom at position 8 plays a crucial role in determining the compound's electronic properties. It introduces electron-withdrawing effects that can influence both the absorption spectra and redox potentials of the molecule. This makes it particularly useful in applications where precise control over electronic characteristics is essential, such as in optoelectronic devices.

In conclusion, 8-Bromo-2-tert-butyl-3-hydrazinylquinoline is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and functionalization strategies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.